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Compound of Interest

Compound Name: 2-(3-Chlorophenyl)oxirane
CAS No.: 20697-04-5
Cat. No.: B1581207
Get Quote
. J

Executive Summary

2-(3-Chlorophenyl)oxirane is a reactive epoxide intermediate frequently employed in the
synthesis of chiral drugs and agrochemicals.[2][3] While valuable for its electrophilic utility, this
compound possesses significant alkylating potential.[1][2] Its oxirane ring is highly strained and
susceptible to nucleophilic attack by biological macromolecules (DNA, proteins), presenting
risks of genotoxicity and severe irritation.[1][2]

This guide moves beyond basic SDS data to provide a mechanistic view of the compound's
hazards, defining the causality between its chemical structure and necessary engineering
controls.[1]

Chemical Identity & Physicochemical Properties[2]
[3]1[41[5][6]1[7][8][9][10]

Understanding the physical state and volatility of this compound is critical for determining
containment strategies.[1]
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Property Data Relevance to Safety

20697-04-5 (racemic)62600- o o
Verification of specific isomer

CAS Registry No. 71-9 (R-isomer)115648-90-3 )
] inventory.[2][3]
(S-isomer)
i Unambiguous identification.[2]
IUPAC Name 2-(3-Chlorophenyl)oxirane

[3]

m-Chlorostyrene oxide; 3-
Synonyms ] Common trade names.[2][3]
Chlorostyrene oxide

Molecular Formula CsH7CIO MW: 154.59 g/mol
- ) Low volatility at RT, but vapors
Boiling Point 214-230 °C (at 760 mmHg) )
form upon heating.[1][2][3]
) Heavier than water; sinks in
Density ~1.13-1.28 g/cm?3 )
aqueous spills.[1][2][3]
N Low in water; Soluble in Lipophilic nature facilitates skin
Solubility ] ]
organic solvents absorption.[1][2][3]
) ) Combustible Class IlIA liquid.
Flash Point > 80 °C (Estimate)

[1](21[3]

Hazard Identification (GHS & Structural Alerts)

While many Safety Data Sheets (SDS) classify this compound primarily as an irritant, structural
alerts necessitate treating it as a potential mutagen.[1][2] The epoxide moiety is a known
pharmacophore for DNA alkylation.[1][2]

GHS Classification (Harmonized)[1][2][7]
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Hazard Class Code Hazard Statement
) ) o Causes skin irritation.[2][3][4]
Skin Corrosion/Irritation H315
[51[6]
) o Causes serious eye irritation.
Serious Eye Damage/Irritation H319
[LI[2131[7]5][6]
, May cause respiratory
STOT - Single Exposure H335 T
irritation.[2][3][7][5][6]
May cause an allergic skin
Sensitization, Skin H317 reaction (structural alert).[1][2]

[3]

Critical Note on Genotoxicity: Although specific H350 (Carcinogenicity) or H341 (Mutagenicity)

labels may not appear on all vendor SDSs for the 3-chloro isomer, the parent compound

(Styrene Oxide) is a Group 2A carcinogen (IARC).[1][2] Researchers must apply the

Precautionary Principle, handling 2-(3-Chlorophenyl)oxirane as a suspected genotoxin due to

its capacity to form DNA adducts via ring-opening alkylation.[1][2][3]

Toxicological Mechanism & Metabolic Fate[2][3]

To understand the toxicity, one must understand the metabolic competition between

detoxification and DNA damage.[1] The primary danger lies in the electrophilic attack of the

oxirane ring on nucleophilic sites in DNA (e.g., N7-guanine).[1][2]

Mechanism of Action[1][10][13][14]

o Direct Alkylation: The strained three-membered ring opens, allowing the electrophilic carbon

to covalently bind to cellular macromolecules.[1][2]
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o Oxidative Stress: Depletion of cellular glutathione (GSH) during conjugation reduces the
cell's antioxidant capacity.[1][2]

Metabolic Pathways (Detoxification)
The body attempts to detoxify this compound via two primary enzymatic routes:[1][2]

o Epoxide Hydrolase (mMEH/SEH): Hydrolyzes the epoxide to a less toxic vicinal diol.[1][2][8]

o Glutathione S-Transferase (GST): Conjugates the epoxide with glutathione for excretion.[1]

[2]

Figure 1: Metabolic Fate & Toxification Pathways This diagram illustrates the competition
between safe detoxification and toxicological damage.[1]

Cellular DNA DNA Adduc_ts
(Nucleophilic Sites) (Mutagenesis)

-

2-(3-Chlorophenyl)oxirane Hydrolysis Epoxide Hydrolase 1-(36Chloaogh§n?/l)
(Electrophilic Epoxide) o (mEH / sEH) ETEE-1L, 261
Conjugation (+GSH) [(REEEL]))
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(GST)

Click to download full resolution via product page

Caption: Figure 1. The electrophilic epoxide (Red) can either alkylate DNA (leading to toxicity)
or be detoxified by hydrolases and transferases (Blue) into safe metabolites (Green).[1][2]

Safe Handling & Engineering Controls

Every protocol involving this compound requires a Zero-Skin-Contact policy.[2][3]

Engineering Controls|[2]
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e Primary Barrier: All open handling must occur within a certified Chemical Fume Hood (face

velocity > 0.5 m/s).[1][2]

e Secondary Containment: Use spill trays for all reaction vessels to prevent benchtop

contamination.[1][2]

Personal Protective Equipment (PPE) Matrix

Body Part Protection Standard

Rationale

Double Gloving:Inner: Nitrile
Hands (0.11 mm)OQuter: Nitrile (0.11

mm) or Laminate

Epoxides can permeate thin
nitrile.[2][3] Double gloving
provides a breakthrough time
buffer.[1][2] Change outer

gloves every 30 mins.[1][2]

Eyes Chemical Splash Goggles

Face shield required if

handling volumes > 50 mL.[1]

[2](3]

N95 (Solids/Mists) or Half-
Respiratory mask with Organic Vapor

cartridges (if outside hood)

Prevents inhalation of aerosols
or vapors during heating.[1][2]
(3]

Lab Coat (Cotton/Poly) +

Body .
Chemical Apron

Prevents soaking of clothes in
case of splash.[1][2][3]

Emergency Response Protocols

In the event of a spill or exposure, immediate action is required to prevent systemic absorption

or polymerization.[1]

Experimental Protocol: Chemical Deactivation of Spills

Do not simply wipe up epoxides.[1][2] Chemically quench them to destroy the reactive ring.[1]

 Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1][2]

e Prepare Quench Solution: Mix 10% aqueous sodium bisulfite (NaHSO3) or a solution of

glycine/water (1M). These nucleophiles rapidly open the epoxide ring, rendering it non-

© 2026 BenchChem. All rights reserved. 5/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9353541.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9353541.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9353541.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9353541.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

alkylating.[1][2]
* Apply: Gently pour the quench solution over the spill, working from the outside in.[1][2]

¢ Wait: Allow 15-20 minutes for the reaction to occur.

o Clean: Absorb the neutralized liquid with vermiculite or sand.[1][2] Dispose of as hazardous
chemical waste.[1][2]

Figure 2: Emergency Decision Logic Follow this workflow to determine the appropriate
response scale.

Exposure / Spill Incident

Assess Volume & Type

Personnel Exposure | Containable Uncontainable

Small Spill (< 10 mL) Large Spill (> 10 mL)
In Fume Hood Or Outside Hood

Evacuate Lab
Call Hazmat Team

ate Apply Nucleophilic Quench
e (Bisulfite/Glycine)

Absorb & Bag Waste

Click to download full resolution via product page

Caption: Figure 2. Decision tree for categorizing and responding to 2-(3-Chlorophenyl)oxirane
incidents.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.benchchem.com/product/b1581207/docs?utm_src=pdf-body-img#technical-safety-guide-2-3-chlorophenyl-oxirane-1-2-3
https://www.benchchem.com/product/b1581207/docs?utm_src=pdf-body#technical-safety-guide-2-3-chlorophenyl-oxirane-1-2-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Storage & Stability

o Temperature: Store at 2-8 °C (Refrigerator). Epoxides can undergo slow polymerization or
hydrolysis at room temperature.[1][2]

e Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture ingress
(hydrolysis risk).[1][2]

o Incompatibilities: Keep strictly separated from strong acids (catalyze polymerization), bases
(ring opening), and amines.[1][2]

References

e PubChem. (n.d.).[1][2] Compound Summary for CID 9353541: 2-(3-Chlorophenyl)oxirane.
[2][3][9] National Library of Medicine.[1][2] Retrieved January 30, 2026, from [Link][1][2]

o Decker, M., et al. (2009).[1][2] Mammalian epoxide hydrolases in xenobiotic metabolism and
signalling. Archives of Toxicology, 83(4), 297-318.[1][2] [Link]

e European Chemicals Agency (ECHA). (n.d.).[1][2] C&L Inventory: 4-chlorostyrene oxide
(Analogous Hazard Data). Retrieved January 30, 2026, from [Link][1][2]

« International Agency for Research on Cancer (IARC). (2019).[1][2] Styrene-7,8-oxide.[2][3]
IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 60.[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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